5-Dehydroxy (3S)-Atorvastatin
5-Dehydroxy (3S)-Atorvastatin
Brand Name:
Vulcanchem
CAS No.:
887196-26-1
VCID:
VC0109781
InChI:
InChI=1S/C33H35FN2O4/c1-22(2)31-30(33(40)35-26-12-7-4-8-13-26)29(23-10-5-3-6-11-23)32(24-16-18-25(34)19-17-24)36(31)21-20-27(37)14-9-15-28(38)39/h3-8,10-13,16-19,22,27,37H,9,14-15,20-21H2,1-2H3,(H,35,40)(H,38,39)/t27-/m0/s1
SMILES:
Molecular Formula:
C33H35FN2O4
Molecular Weight:
542.6 g/mol
5-Dehydroxy (3S)-Atorvastatin
CAS No.: 887196-26-1
Cat. No.: VC0109781
Molecular Formula: C33H35FN2O4
Molecular Weight: 542.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 887196-26-1 |
|---|---|
| Molecular Formula | C33H35FN2O4 |
| Molecular Weight | 542.6 g/mol |
| IUPAC Name | (5S)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-5-hydroxyheptanoic acid |
| Standard InChI | InChI=1S/C33H35FN2O4/c1-22(2)31-30(33(40)35-26-12-7-4-8-13-26)29(23-10-5-3-6-11-23)32(24-16-18-25(34)19-17-24)36(31)21-20-27(37)14-9-15-28(38)39/h3-8,10-13,16-19,22,27,37H,9,14-15,20-21H2,1-2H3,(H,35,40)(H,38,39)/t27-/m0/s1 |
| Standard InChI Key | FXHZSTVKUASKCJ-MHZLTWQESA-N |
| Isomeric SMILES | CC(C)C1=C(C(=C(N1CC[C@H](CCCC(=O)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4 |
| Canonical SMILES | CC(C)C1=C(C(=C(N1CCC(CCCC(=O)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4 |
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